Cas no 2137571-54-9 (1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea)

• Product Name: 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea
• CAS No: 2137571-54-9
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5609215
• PubChem ID: 165476165
• Update Time: 2025-06-08

1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 2137571-54-9
• 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea
• EN300-841564

• Inchi： 1S/C13H19N3O2/c1-18-8-7-15-13(17)16-12-6-5-9-10(12)3-2-4-11(9)14/h2-4,12H,5-8,14H2,1H3,(H2,15,16,17)
• InChI Key： WMEYUPRGYQABMY-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)NC1C2C=CC=C(C=2CC1)N

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea

Research Brief on 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea (CAS: 2137571-54-9): Recent Advances and Applications

The compound 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea (CAS: 2137571-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This urea derivative, characterized by its unique indane scaffold and methoxyethyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

A key area of investigation has been the compound's role as a selective inhibitor of specific kinases and proteases involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have highlighted the importance of the 4-aminoindane moiety and the methoxyethylurea side chain in enhancing binding affinity and selectivity. Computational docking simulations and X-ray crystallography have provided detailed insights into its interaction with target proteins, revealing key hydrogen bonding and hydrophobic interactions that contribute to its efficacy.

In preclinical models, 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea has demonstrated notable anti-inflammatory and anti-proliferative effects. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced cytokine production and joint inflammation. Similarly, in vitro studies using cancer cell lines have shown dose-dependent inhibition of cell proliferation and induction of apoptosis, particularly in tumors with dysregulated kinase signaling pathways. These findings underscore its potential as a dual-action therapeutic agent.

Recent advancements in synthetic methodologies have also improved the scalability and purity of this compound. Novel catalytic routes and green chemistry approaches have been employed to optimize yield and reduce environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy have been critical in ensuring batch-to-batch consistency and verifying structural integrity, which are essential for regulatory approval and clinical translation.

Despite these promising developments, challenges remain in addressing the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Current research is focused on prodrug strategies and formulation technologies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule into early-phase clinical trials, with a particular emphasis on its application in precision medicine.

In conclusion, 1-(4-amino-2,3-dihydro-1H-inden-1-yl)-3-(2-methoxyethyl)urea represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological properties and structural versatility make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research and innovation will be pivotal in unlocking its full therapeutic potential and addressing unmet medical needs.